Cas no 5302-46-5 (L-Alanine, N-(carboxycarbonyl)-)

• Product Name: L-Alanine, N-(carboxycarbonyl)-
• CAS No: 5302-46-5
• MF: C₅H₇NO₅
• MW: 161.112781763077
• CID: 358200
• PubChem ID: 14985588
• Update Time: 2025-04-19

L-Alanine, N-(carboxycarbonyl)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, N-(carboxycarbonyl)-
• (2S)-2-(oxaloamino)propanoic acid
• N-OXALYL-L-ALANINE
• BDBM50000866
• CHEMBL451545
• 5302-46-5
• (2S)-2-(carboxyformamido)propanoic acid
• (S)-2-(Carboxyformamido)Propanoic Acid
• N-Oxalo-L-alanine
• N-Oxalyl-2S-alanine
• SCHEMBL43483
• 141635-12-3
• AKOS006273716
• 2-(Oxalyl-amino)-propionic acid (0.25H2O)
• M03993
• DTXSID20566572
• EN300-6889918
• NOLA

• MDL： MFCD00913254
• Inchi： 1S/C5H7NO5/c1-2(4(8)9)6-3(7)5(10)11/h2H,1H3,(H,6,7)(H,8,9)(H,10,11)/t2-/m0/s1
• InChI Key： TZPZMVZGJVYAML-REOHCLBHSA-N
• SMILES： OC([C@H](C)NC(C(=O)O)=O)=O

Computed Properties

• Exact Mass: 161.03241
• Monoisotopic Mass: 161.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 103.7